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Compound of Interest

Compound Name: Casopitant Mesylate

Cat. No.: B029931

Introduction

Casopitant Mesylate is a potent, selective, and orally active antagonist of the neurokinin 1
(NK1) receptor.[1][2] It functions by competitively blocking the binding of Substance P (SP), a
neuropeptide involved in emetic signaling pathways, to the NK1 receptor.[3][4] This mechanism
makes Casopitant a subject of significant interest, particularly in the prevention of
chemotherapy-induced nausea and vomiting (CINV) and postoperative nausea and vomiting
(PONV).[2][5] The NK1 receptor is a G-protein coupled receptor (GPCR) linked to the inositol
phosphate signal-transduction pathway, primarily located in key areas of the central nervous
system associated with the vomiting reflex, such as the nucleus tractus solitarii and the area
postrema.[3][4]

These application notes provide detailed protocols for the preparation of Casopitant Mesylate
solutions for both in vitro and in vivo experimental settings, ensuring consistency and
reproducibility for researchers, scientists, and drug development professionals.

Physicochemical and Solubility Data

Proper preparation of Casopitant Mesylate solutions begins with an understanding of its
fundamental properties and solubility characteristics.

Table 1: Physicochemical Properties of Casopitant Mesylate
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Property Value Citation
Chemical Name Casopitant Mesylate [1]
Alternate Names GW679769B, Rezonic, Zunrisa  [1][6]
CAS Number 414910-30-8 [1]
Molecular Formula C30H35F7N402:-CH403S [1]
Molecular Weight 712.72 g/mol [1]
Appearance Solid -
Table 2: Solubility of Casopitant Mesylate
Max
Solvent System Concentration/Solu  Application Citation

bility

Water Soluble In Vitro [1]
33.33 mg/mL (46.76 i
DMSO In Vitro [7]
mM)
10% DMSO, 40%
=>0.71 mg/mL (1.00 )
PEG300, 5% Tween- M) In Vivo [7]
m
80, 45% Saline
10% DMSO, 90%
] >0.71 mg/mL (1.00 )
(20% SBE-B-CD in In Vivo [7]
. mM)
saline)
10% DMSO, 90% =2 0.71 mg/mL (1.00 i
In Vivo [7]

Corn Ol

mM)

Mechanism of Action: NK1 Receptor Antagonism

Casopitant exerts its antiemetic effect by interrupting the signaling cascade initiated by

Substance P. Chemotherapeutic agents can trigger the release of Substance P, which then

binds to NK1 receptors in the brain's emetic centers.[8] This binding activates a G-protein
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coupled signaling pathway, leading to the physiological response of nausea and vomiting.[3]
Casopitant acts as a competitive antagonist at the NK1 receptor, preventing Substance P from
binding and thereby blocking the downstream signaling.[4]
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Caption: Casopitant blocks Substance P binding to the NK1 receptor.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions for In Vitro
Use

This protocol details the preparation of a high-concentration stock solution of Casopitant
Mesylate in DMSO, suitable for subsequent dilution in cell culture media for in vitro assays.

Materials:
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Casopitant Mesylate powder

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Water bath or heating block (optional)

Sonicator (optional)

Procedure:

Safety First: Perform all steps in a chemical fume hood. Wear appropriate personal
protective equipment (PPE), including a lab coat, safety glasses, and gloves.

Weighing: Accurately weigh the desired amount of Casopitant Mesylate powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
7.13 mg of Casopitant Mesylate (MW: 712.72 g/mol ).

Solubilization: Add the weighed powder to a sterile tube. Add the calculated volume of
DMSO to achieve the target concentration.

Dissolution: Vortex the solution thoroughly for 2-3 minutes. If the compound does not fully
dissolve, gentle warming (up to 60°C) and/or sonication can be applied to facilitate
dissolution.[7] Visually inspect the solution to ensure there are no visible particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials to
prevent repeated freeze-thaw cycles.[2][9] Store the aliquots at -80°C for long-term stability
(up to 6 months) or at -20°C for short-term use (up to 1 month).[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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